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Documented DNA Repair Inhibitors for Reference

The following table lists several well-characterized inhibitors targeting key players in the DNA damage

response pathway, which might be relevant to your research interests. The information is consolidated from

the search results [1] [2].

Inhibitor Name Primary Target(s) Key Characteristics & Notes

KU-55933 [1] ATM Potent, selective, ATP-competitive; widely used in research but

limited in clinical use due to lipophilicity. [1]

KU-60019 [1] ATM Improved pharmacodynamic properties compared to KU-

55933. [1]

NU7026 [2] DNA-PK Selective inhibitor; sensitizes cells to radiation in a DNA-PK-

dependent manner. [2]

NU7441 [2] DNA-PK Highly potent and selective; effective radiosensitizer at low

concentrations (0.5 µM). [2]

Wortmannin [1]

[2]

DNA-PK, ATM,

ATR, PI3K

Broad-spectrum PIKK inhibitor; non-specific and high in vivo

toxicity. [1]

LY294002 [1]

[2]

DNA-PK, ATM,

ATR, PI3K

Early synthetic PI3K family inhibitor; used as a leading

compound for developing more specific drugs. [1]
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Inhibitor Name Primary Target(s) Key Characteristics & Notes

NVP-BEZ235
[2]

DNA-PK, PI3K,
mTOR

Dual PI3K/mTOR inhibitor; also inhibits DNA-PK, ATM, and
ATR; potent radiosensitizer. [2]

Torin2 [1] mTOR, ATR, ATM,
DNA-PK

Developed to overcome limitations of Torin1; exhibits anti-
proliferative activity across cancer cell lines. [1]

DNA Damage Response Pathway Overview

Since your query likely relates to cancer research and drug development, here is a general overview of the

DNA Damage Response (DDR) pathway, which is a common target for compounds like those mentioned

above. This diagram outlines the key sensors, transducers, and effectors involved in responding to DNA

double-strand breaks.
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DNA Damage Response Simplified Pathway
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Diagram of the core DNA damage response (DDR) pathway, showing how sensor proteins detect breaks and

activate kinase transducers to initiate repair or cell fate decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s548525?utm_src=pdf-body-img
https://www.smolecule.com/products/s548525?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s548525?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. DNA Damage Signalling and Repair Inhibitors - PubMed Central [pmc.ncbi.nlm.nih.gov]

2. Radiosensitization Strategies Through Modification of DNA ... [intechopen.com]

To cite this document: Smolecule. [SU11752 initial discovery and characterization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548525#su11752-initial-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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